Cas no 100125-87-9 (5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol)
100125-87-9 structure
Product Name:5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol
CAS No:100125-87-9
MF:C11H13BrO
MW:241.124322652817
CID:2860763
Update Time:2023-08-10
5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol
- 5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol
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- Inchi: 1S/C11H13BrO/c1-7-5-6-10(13)8-3-2-4-9(12)11(7)8/h2-4,7,10,13H,5-6H2,1H3
- InChI Key: GNQGVPZNTOTWMN-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(C)CCC2O
Computed Properties
- Exact Mass: 240.01498g/mol
- Monoisotopic Mass: 240.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2
- Molecular Weight: 241.12g/mol
5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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